Cas no 19786-48-2 (Methyl 4-Nitrophenoxyacetate)

Methyl 4-Nitrophenoxyacetate Properties

Names and Identifiers

• Methyl 2-(4-nitrophenoxy)acetate
• SureCN839776
• (4-Nitro-phenoxy)-essigsaeure-methylester
• methyl p-nitrophenoxyacetate
• ARONIS022808
• CTK0E0678
• AC1LDSZ1
• methyl 4-nitrophenoxyacetate
• (4-nitro-phenoxy)-acetic acid methyl ester
• 4-methoxycarbonylmethyloxy-nitrobenzene
• Oprea1_145451
• methyl (4-nitrophenoxy)acetate
• 4-Nitrophenoxyacetic acid methyl ester
• (4-Nitrophenoxy)acetic acid methyl ester
• DTXSID00351448
• Acetic acid, 2-(4-nitrophenoxy)-, methyl ester
• methyl2-(4-nitrophenoxy)acetate
• DB-370704
• Methyl (4-Nitro phenoxy)acetate
• LS-07581
• Methyl 2-(4-Nitrophenoxy)acetate; Methyl p-Nitrophenoxyacetate; (4-Nitrophenoxy)acetic Acid Methyl Ester; (p-Nitrophenoxy)-acetic Acid Methyl Ester; (4-Nitrophenoxy)-acetic Acid Methyl Ester
• STK047130
• ALBB-023839
• MFCD01035955
• Q63396644
• SR-01000405611-1
• AKOS000489145
• G68550
• SCHEMBL839776
• SR-01000405611
• methyl 4-nitro-phenoxyacetate
• ZZVXTAUUUUCLAG-UHFFFAOYSA-N
• Methyl(4-Nitro phenoxy)acetate
• Acetic acid, (4-nitrophenoxy)-, methyl ester
• 19786-48-2
• +Expand

• MDL： MFCD01035955
• InChIKey： ZZVXTAUUUUCLAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO5/c1-14-9(11)6-15-8-4-2-7(3-5-8)10(12)13/h2-5H,6H2,1H3
• SMILES： COC(=O)COC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 211.04807239g/mol
• Heavy Atom Count: 15
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• LogP: 1.66980
• PSA: 81.35000